Cas no 85716-87-6 (Ethyl 2-Isothiocyanato-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate)

Ethyl 2-Isothiocyanato-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate is a versatile heterocyclic compound featuring both isothiocyanate and ester functional groups. Its unique structure, combining a tetrahydrobenzothiophene core with reactive moieties, makes it valuable in organic synthesis and pharmaceutical research. The isothiocyanate group enables selective reactions with amines and other nucleophiles, facilitating the construction of thiourea derivatives or other functionalized intermediates. The ester group offers further derivatization potential. This compound is particularly useful in medicinal chemistry for designing bioactive molecules due to its balanced reactivity and stability. Its well-defined synthetic route ensures consistent purity, making it a reliable building block for exploratory and industrial applications.
Ethyl 2-Isothiocyanato-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate structure
85716-87-6 structure
Product Name:Ethyl 2-Isothiocyanato-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
CAS No:85716-87-6
MF:C12H13NO2S2
MW:267.367120504379
MDL:MFCD03086212
CID:722927
Update Time:2025-05-26

Ethyl 2-Isothiocyanato-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Benzo[b]thiophene-3-carboxylicacid, 4,5,6,7-tetrahydro-2-isothiocyanato-, ethyl ester
    • ETHYL 2-ISOTHIOCYANATO-4,5,6,7-TETRAHYDRO-1-BENZOTHIOPHENE-3-CARBOXYLATE
    • 2-isothiocyanato-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylic acid ethyl ester
    • 3-ethoxycarbonyl-2-isothiocyanato-4,5,6,7-tetrahydrobenzo[b]thiophene
    • ethyl 2-isothiocyanato-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate
    • ethyl 4,5,6,7-tetrahydro-2-isothiocyanatobenzo[b]thiophene-3-carboxylate
    • AKOS B019362
    • 2-ISOTHIOCYANATO-4,5,6,7-TETRAHYDRO-BENZO[B]THIOPHENE-3-CARBOXYLIC ACID ETHYL ESTER
    • ART-CHEM-BB B019362
    • ethyl 2-isothiocyanato-4,5,6,7-tetrahydrobenzothiophene-3-carboxylate
    • IVK/1270156
    • ZINC00161819
    • Ethyl 2-Isothiocyanato-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
    • MDL： MFCD03086212
    • Inchi： 1S/C12H13NO2S2/c1-2-15-12(14)10-8-5-3-4-6-9(8)17-11(10)13-7-16/h2-6H2,1H3
    • InChI Key： UGKJYSQOLXXTJG-UHFFFAOYSA-N
    • SMILES： C12CCCCC=1C(C(OCC)=O)=C(N=C=S)S2

Computed Properties

  • Exact Mass: 267.03900
  • Monoisotopic Mass: 267.039
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 341
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0

Experimental Properties

  • Density: 1.33
  • Melting Point: 45 °C
  • Boiling Point: 178 °C
  • Flash Point: 222.9°C
  • Refractive Index: 1.652
  • PSA: 98.99000
  • LogP: 3.53790

Ethyl 2-Isothiocyanato-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate Security Information

  • Safety Instruction： S26-S36/37/39
  • Hazardous Material Identification： Xi
  • Risk Phrases：R20/21/22; R36/37/38
  • HazardClass：IRRITANT

Ethyl 2-Isothiocyanato-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Ethyl 2-Isothiocyanato-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate Pricemore >>

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abcr
AB225787-1 g
Ethyl 2-isothiocyanato-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate, 95%; .
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